chemical structure and properties of Indoline, 1-(2-(2-pyridyl)ethyl)-
chemical structure and properties of Indoline, 1-(2-(2-pyridyl)ethyl)-
An In-Depth Technical Guide to Indoline, 1-(2-(2-pyridyl)ethyl)-
Authored by: A Senior Application Scientist
Foreword: The Strategic Value of the Indoline Scaffold
In the landscape of modern medicinal chemistry, the indoline scaffold stands out as a "privileged structure." Its prevalence in both natural products and synthetic pharmaceuticals underscores its versatile role in drug design.[1][2][3] The structural rigidity of the bicyclic system, combined with the hydrogen-bonding capabilities of the nitrogen atom and the hydrophobic surface of the benzene ring, provides a robust framework for interaction with a multitude of biological targets.[1] This guide focuses on a specific derivative, Indoline, 1-(2-(2-pyridyl)ethyl)- , a molecule that marries the established indoline core with the ionizable and hydrogen-bonding characteristics of a pyridine ring, creating a compound of significant interest for researchers in pharmacology and drug development.
This document serves as a comprehensive technical resource, elucidating the chemical structure, physicochemical properties, synthesis, and analytical characterization of this compound. Furthermore, we will explore its potential pharmacological applications, grounded in the broader context of indoline and pyridine-containing therapeutics, and provide exemplary experimental protocols for its investigation.
Chemical Identity and Structural Elucidation
A precise understanding of a compound's structure is the bedrock of all subsequent research. Here, we define the fundamental identifiers and structural attributes of Indoline, 1-(2-(2-pyridyl)ethyl)-.
Core Identifiers
| Identifier | Value | Source |
| IUPAC Name | 1-(2-pyridin-2-ylethyl)-2,3-dihydro-1H-indole | PubChem[4] |
| CAS Number | Not explicitly assigned; requires specific registration. | N/A |
| Molecular Formula | C₁₅H₁₆N₂ | PubChem[4] |
| Molecular Weight | 224.30 g/mol | PubChem[4] |
| Monoisotopic Mass | 224.13135 Da | PubChem[4] |
Structural Representation
The molecule consists of an indoline (2,3-dihydro-1H-indole) nucleus where the nitrogen atom is substituted with a 2-(2-pyridyl)ethyl group. This linkage introduces a flexible ethyl chain connecting the two heterocyclic systems.
Caption: 2D structure of 1-(2-pyridin-2-ylethyl)-2,3-dihydro-1H-indole.
Structural Identifiers for Informatics
| Identifier Type | String | Source |
| SMILES | C1CN(C2=CC=CC=C21)CCC3=CC=CC=N3 | PubChem[4] |
| InChI | InChI=1S/C15H16N2/c1-2-7-15-13(5-1)8-11-17(15)12-9-14-6-3-4-10-16-14/h1-7,10H,8-9,11-12H2 | PubChem[4] |
| InChIKey | JZHBBTBIFNAYGW-UHFFFAOYSA-N | PubChem[4] |
Physicochemical Properties
The physicochemical profile of a compound dictates its behavior in biological systems, influencing absorption, distribution, metabolism, and excretion (ADME). The predicted properties for Indoline, 1-(2-(2-pyridyl)ethyl)- are summarized below.
| Property | Predicted Value | Significance in Drug Development |
| XlogP | 3.0 | Represents the lipophilicity of the molecule. A value around 3 suggests good membrane permeability, but may also indicate potential for non-specific binding. |
| Topological Polar Surface Area (TPSA) | 16.1 Ų | Indicates the surface area occupied by polar atoms. A low TPSA value is correlated with better cell membrane penetration. |
| Hydrogen Bond Donors | 0 | The molecule lacks N-H or O-H groups capable of donating hydrogen bonds. |
| Hydrogen Bond Acceptors | 2 | The two nitrogen atoms (indoline and pyridine) can act as hydrogen bond acceptors, facilitating interactions with biological targets. |
| Rotatable Bonds | 4 | The number of rotatable bonds indicates molecular flexibility, which can be crucial for binding to a protein's active site. |
Note: These values are computationally predicted and require experimental verification.
Synthesis and Purification
The synthesis of Indoline, 1-(2-(2-pyridyl)ethyl)- is typically achieved through the N-alkylation of the indoline core. This approach is reliable and leverages commercially available starting materials.
Synthetic Strategy: N-Alkylation
The most direct route involves the reaction of indoline with a suitable 2-pyridylethyl electrophile, such as 2-(2-chloroethyl)pyridine or 2-(2-bromoethyl)pyridine, in the presence of a non-nucleophilic base. The base is critical for deprotonating the indoline nitrogen, thereby activating it for nucleophilic attack on the alkyl halide.
Caption: General workflow for the synthesis of the title compound.
Detailed Experimental Protocol
Objective: To synthesize Indoline, 1-(2-(2-pyridyl)ethyl)- via N-alkylation.
Materials:
-
Indoline (1.0 eq)
-
2-(2-Chloroethyl)pyridine hydrochloride (1.1 eq)
-
Potassium carbonate (K₂CO₃), anhydrous (3.0 eq)
-
Acetonitrile (CH₃CN), anhydrous
-
Ethyl acetate (EtOAc)
-
Brine (saturated NaCl solution)
-
Magnesium sulfate (MgSO₄), anhydrous
-
Silica gel (for column chromatography)
Procedure:
-
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add indoline (1.0 eq) and anhydrous acetonitrile.
-
Base Addition: Add anhydrous potassium carbonate (3.0 eq) to the mixture. The base will also neutralize the HCl from the hydrochloride salt of the alkylating agent.
-
Alkylating Agent Addition: Add 2-(2-chloroethyl)pyridine hydrochloride (1.1 eq) to the stirring suspension.
-
Reaction: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting indoline is consumed.
-
Work-up:
-
Cool the reaction mixture to room temperature.
-
Filter off the inorganic salts and wash the solid with a small amount of acetonitrile.
-
Concentrate the filtrate under reduced pressure to obtain the crude product.
-
Dissolve the crude residue in ethyl acetate and wash with water (2x) and then with brine (1x).
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.
-
-
Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Indoline, 1-(2-(2-pyridyl)ethyl)-.
-
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Spectroscopic and Analytical Profile
Structural confirmation is a non-negotiable step in chemical synthesis. The following spectroscopic data are predicted for Indoline, 1-(2-(2-pyridyl)ethyl)-.
| Technique | Expected Observations |
| ¹H NMR | - Aromatic Protons (Indoline): 4 protons in the range of δ 6.5-7.2 ppm. - Aromatic Protons (Pyridine): 4 protons in the range of δ 7.1-8.6 ppm, with the proton adjacent to the nitrogen appearing most downfield. - Aliphatic Protons (Indoline Ring): Two triplets corresponding to the -CH₂-CH₂- protons of the five-membered ring, typically around δ 3.0-3.6 ppm. - Aliphatic Protons (Ethyl Linker): Two triplets corresponding to the -N-CH₂-CH₂-Py protons, likely in the range of δ 3.2-4.0 ppm. |
| ¹³C NMR | - Aromatic Carbons: Peaks in the range of δ 110-160 ppm. - Aliphatic Carbons: Peaks for the four CH₂ groups in the range of δ 28-55 ppm. |
| Mass Spec (ESI+) | - [M+H]⁺: Expected at m/z 225.139 |
| IR Spectroscopy | - C-H stretching (aromatic): ~3050-3100 cm⁻¹ - C-H stretching (aliphatic): ~2850-2960 cm⁻¹ - C=C and C=N stretching (aromatic): ~1450-1600 cm⁻¹ |
Pharmacological Relevance and Potential Applications
The fusion of the indoline and pyridine scaffolds suggests several avenues for pharmacological activity. The indoline moiety is a core component of numerous approved drugs and clinical candidates, including VEGFR inhibitors like Sunitinib and serotonin receptor modulators.[5] The pyridine ring is a common feature in drugs, often used to improve solubility and provide a key interaction point with biological targets.
Rationale for Drug Discovery
-
CNS Disorders: The structural similarity of the indoline core to indole, a key component of neurotransmitters like serotonin, makes this class of compounds a prime candidate for targeting central nervous system (CNS) receptors. Derivatives have been investigated as serotonergic agents.[6] The pyridine nitrogen can act as a bioisostere for other functional groups, potentially modulating receptor affinity and selectivity.
-
Oncology: Indoline derivatives have shown potent activity as inhibitors of protein kinases, which are crucial targets in cancer therapy.[5] Recently, novel indoline derivatives have been discovered as potent small-molecule inhibitors of the PD-1/PD-L1 immune checkpoint pathway, a revolutionary approach in cancer immunotherapy.[7]
-
Antimicrobial Agents: The indoline scaffold is found in compounds with significant antibacterial and antifungal activity.[8] The combination with a pyridine ring could enhance this activity or broaden the spectrum.
-
Analgesia: Fentanyl analogues incorporating a pyridylethyl group have been synthesized and shown to possess potent antinociceptive activity, highlighting the potential of this side chain in modulating opioid receptor interactions.[9]
Caption: Pharmacological potential derived from the molecule's structural components.
Representative Experimental Protocol: In Vitro PD-L1 Inhibition Assay
Given the recent discovery of indoline derivatives as PD-L1 inhibitors[7], a relevant primary screen for this compound would be a Homogeneous Time-Resolved Fluorescence (HTRF) or Fluorescence Polarization (FP) assay to measure its ability to disrupt the PD-1/PD-L1 protein-protein interaction.
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Indoline, 1-(2-(2-pyridyl)ethyl)- against the PD-1/PD-L1 interaction.
Materials:
-
Recombinant human PD-1 protein (tagged, e.g., with His)
-
Recombinant human PD-L1 protein (tagged, e.g., with Fc)
-
HTRF donor fluorophore-conjugated anti-His antibody
-
HTRF acceptor fluorophore-conjugated anti-Fc antibody
-
Assay buffer (e.g., PBS with 0.1% BSA)
-
384-well low-volume assay plates
-
Test Compound: Indoline, 1-(2-(2-pyridyl)ethyl)-, dissolved in DMSO to a 10 mM stock.
-
Positive control inhibitor (e.g., BMS-202)
Procedure:
-
Compound Preparation: Prepare a serial dilution series of the test compound in DMSO. A typical starting point is a 10-point, 3-fold dilution series. Further dilute these into assay buffer to the desired final concentrations.
-
Reagent Preparation: Prepare a solution of PD-L1-Fc and anti-Fc-acceptor antibody in assay buffer. Prepare a separate solution of PD-1-His and anti-His-donor antibody in assay buffer. Incubate both mixtures for 30 minutes at room temperature to allow for antibody binding.
-
Assay Assembly:
-
To each well of a 384-well plate, add 2 µL of the diluted test compound or control (DMSO for negative control, positive control inhibitor for positive control).
-
Add 4 µL of the PD-L1-Fc/anti-Fc-acceptor mixture to all wells.
-
Initiate the binding reaction by adding 4 µL of the PD-1-His/anti-His-donor mixture to all wells.
-
-
Incubation: Seal the plate and incubate at room temperature for 1-2 hours, protected from light.
-
Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring the emission at both the acceptor wavelength (e.g., 665 nm) and the donor wavelength (e.g., 620 nm) following excitation at the appropriate wavelength (e.g., 320 nm).
-
Data Analysis:
-
Calculate the HTRF ratio (Acceptor signal / Donor signal) * 10,000 for each well.
-
Normalize the data: % Inhibition = 100 * (1 - [Ratio_sample - Ratio_neg_ctrl] / [Ratio_pos_ctrl - Ratio_neg_ctrl]).
-
Plot the % Inhibition against the logarithm of the compound concentration.
-
Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value.
-
Conclusion
Indoline, 1-(2-(2-pyridyl)ethyl)- represents a synthetically accessible molecule with a high potential for biological activity. Its structure combines the pharmacologically validated indoline core with the versatile pyridine moiety, making it an attractive candidate for screening in a wide range of therapeutic areas, particularly in CNS disorders and oncology. This guide provides the foundational chemical knowledge and strategic experimental context necessary for researchers to effectively incorporate this compound into their discovery programs. Experimental validation of its predicted properties and biological activities is the critical next step in unlocking its potential.
References
-
PubChem. Indoline, 1-(2-(2-pyridyl)ethyl)-. National Center for Biotechnology Information. [Link]
-
Wei, H., et al. (2023). Development and Application of Indolines in Pharmaceuticals. ChemistryOpen, 12(2), e202200235. [Link]
-
Wei, H., et al. (2023). Development and Application of Indolines in Pharmaceuticals. PubMed. [Link]
-
ResearchGate. (2025). Development and Application of Indolines in Pharmaceuticals. [Link]
-
Taylor & Francis. (2019). Indoline – Knowledge and References. [Link]
-
Pasha, M. A., et al. (2011). Synthesis and antinociceptive activity of 1-[2-(pyridyl)ethyl] and 1-[2-(dihydropyridyl)ethyl] analogues of fentanyl. PubMed. [Link]
-
Kim, H., et al. (2026). Discovery of novel indoline derivatives as potent small molecule PD-L1 inhibitors. ScienceDirect. [Link]
- Google Patents. (2024).
-
Abdel-Wahab, B. F., et al. (2021). Design, synthesis and molecular modeling study of substituted indoline-2-ones and spiro[indole-heterocycles] with potential activity. Acta Pharmaceutica. [Link]
Sources
- 1. Development and Application of Indolines in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Development and Application of Indolines in Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. PubChemLite - Indoline, 1-(2-(2-pyridyl)ethyl)- (C15H16N2) [pubchemlite.lcsb.uni.lu]
- 5. taylorandfrancis.com [taylorandfrancis.com]
- 6. WO2024044847A1 - Indoline derivatives as serotonergic agents useful for the treatment of disorders related thereto - Google Patents [patents.google.com]
- 7. Redirecting [linkinghub.elsevier.com]
- 8. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
- 9. Synthesis and antinociceptive activity of 1-[2-(pyridyl)ethyl] and 1-[2-(dihydropyridyl)ethyl] analogues of fentanyl - PubMed [pubmed.ncbi.nlm.nih.gov]
